Cas no 652997-66-5 (2-Propenoic acid, 3-(4-cyano-2-nitrophenyl)-, methyl ester, (2E)-)
652997-66-5 structure
Product Name:2-Propenoic acid, 3-(4-cyano-2-nitrophenyl)-, methyl ester, (2E)-
CAS No:652997-66-5
MF:C11H8N2O4
MW:232.192222595215
CID:400787
PubChem ID:71376179
Update Time:2025-04-19
2-Propenoic acid, 3-(4-cyano-2-nitrophenyl)-, methyl ester, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(4-cyano-2-nitrophenyl)-, methyl ester, (2E)-
- methyl 3-(4-cyano-2-nitrophenyl)prop-2-enoate
- DTXSID20798891
- 652997-66-5
-
- Inchi: 1S/C11H8N2O4/c1-17-11(14)5-4-9-3-2-8(7-12)6-10(9)13(15)16/h2-6H,1H3
- InChI Key: IQCDHRRJYHIFOO-UHFFFAOYSA-N
- SMILES: O(C)C(C=CC1C=CC(C#N)=CC=1[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 232.04844
- Monoisotopic Mass: 232.04840674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.7
- Topological Polar Surface Area: 95.9Ų
Experimental Properties
- PSA: 93.23
2-Propenoic acid, 3-(4-cyano-2-nitrophenyl)-, methyl ester, (2E)- Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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